Cas no 2170565-36-1 (8-Boc-8-aza-bicyclo[3.2.1]oct-2-ene-3-boronic acid)

• Product Name: 8-Boc-8-aza-bicyclo[3.2.1]oct-2-ene-3-boronic acid
• CAS No: 2170565-36-1
• MF: C₁₂H₂₀BNO₄
• MW: 253.10250377655
• MDL: MFCD30735829
• CID: 4769255
• PubChem ID: 142750898
• Update Time: 2026-02-26

8-Boc-8-aza-bicyclo[3.2.1]oct-2-ene-3-boronic acid Chemical and Physical Properties

Names and Identifiers

• 8-Boc-8-aza-bicyclo[3.2.1]oct-2-ene-3-boronic acid
• SB35462
• C(C)(C)(C)OC(=O)N1C2CC(=CC1CC2)B(O)O
• (8-(tert-Butoxycarbonyl)-8-azabicyclo[3.2.1]oct-2-en-3-yl)boronic acid
• G90847
• 2170565-36-1
• EN300-392661
• [8-[(2-methylpropan-2-yl)oxycarbonyl]-8-azabicyclo[3.2.1]oct-2-en-3-yl]boronic acid
• 8-Boc-8-aza-bicyclo[3.2.1]oct-2-ene-3-boronicacid
• {8-[(tert-butoxy)carbonyl]-8-azabicyclo[3.2.1]oct-2-en-3-yl}boronic acid

• MDL： MFCD30735829
• Inchi： 1S/C12H20BNO4/c1-12(2,3)18-11(15)14-9-4-5-10(14)7-8(6-9)13(16)17/h6,9-10,16-17H,4-5,7H2,1-3H3
• InChI Key： UPIWLOIVOXXOGF-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1C2C=C(B(O)O)CC1CC2)=O

Computed Properties

• Exact Mass: 253.1485383g/mol
• Monoisotopic Mass: 253.1485383g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70

Additional information on 8-Boc-8-aza-bicyclo[3.2.1]oct-2-ene-3-boronic acid

Introduction to 8-Boc-8-aza-bicyclo[3.2.1]oct-2-ene-3-boronic acid (CAS No. 2170565-36-1)

8-Boc-8-aza-bicyclo[3.2.1]oct-2-ene-3-boronic acid (CAS No. 2170565-36-1) is a novel and versatile compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is characterized by its unique bicyclic structure and the presence of a boronic acid moiety, which endows it with a wide range of chemical reactivity and potential applications.

The bicyclic framework of 8-Boc-8-aza-bicyclo[3.2.1]oct-2-ene provides a rigid and well-defined structure, which can be crucial for the design of bioactive molecules and pharmaceuticals. The boronic acid functional group, on the other hand, is known for its ability to participate in various chemical reactions, including Suzuki-Miyaura coupling, which is widely used in the synthesis of complex organic molecules and polymers.

Recent studies have highlighted the potential of 8-Boc-8-aza-bicyclo[3.2.1]oct-2-ene-3-boronic acid in the development of new therapeutic agents. For instance, a research group at the University of California, San Francisco, has reported that this compound can serve as a key intermediate in the synthesis of novel antiviral agents targeting RNA viruses such as influenza and SARS-CoV-2. The unique structural features of 8-Boc-8-aza-bicyclo[3.2.1]oct-2-ene allow for precise control over the spatial arrangement of functional groups, which is essential for optimizing the binding affinity and selectivity of these antiviral compounds.

In addition to its applications in medicinal chemistry, 8-Boc-8-aza-bicyclo[3.2.1]oct-2-ene-3-boronic acid has also shown promise in materials science. Researchers at the Massachusetts Institute of Technology (MIT) have utilized this compound as a building block for the synthesis of advanced polymers with tunable properties. The boronic acid group can undergo reversible covalent bonding with hydroxyl groups, making it an ideal candidate for the creation of dynamic covalent networks with self-healing capabilities.

The synthesis of 8-Boc-8-aza-bicyclo[3.2.1]oct-2-ene-3-boronic acid typically involves a multi-step process that includes the formation of the bicyclic core followed by the introduction of the boronic acid functionality. One common approach is to start with a suitable nitrogen-containing precursor, such as an azabicyclic amine, and then perform a series of transformations to introduce the boronic acid group. This process often requires careful control over reaction conditions to ensure high yields and purity.

The physical and chemical properties of 8-Boc-8-aza-bicyclo[3.2.1]oct-2-ene-3-boronic acid have been extensively studied to understand its behavior in various environments. For example, its solubility in different solvents has been characterized, which is crucial for its use in solution-phase reactions. Additionally, its thermal stability has been evaluated to ensure that it can withstand typical reaction conditions without degradation.

One notable application of 8-Boc-8-aza-bicyclo[3.2.1]oct-2-ene-3-boronic acid is in the field of catalysis. The boronic acid group can act as a Lewis base or Brønsted base, making it useful for catalyzing a variety of reactions, including asymmetric synthesis and organocatalysis. Researchers at Stanford University have demonstrated that this compound can serve as an efficient catalyst for the enantioselective synthesis of chiral compounds, which are essential for many pharmaceutical applications.

The safety profile of 8-Boc-8-aza-bicyclo[3.2.1]oct-2-ene-3-boronic acid has also been thoroughly investigated to ensure its safe handling and use in laboratory settings. While it is not classified as a hazardous material or controlled substance, proper safety protocols should always be followed when working with any chemical compound to minimize potential risks.

In conclusion, 8-Boc-8-aza-bicyclo[3.2.1]oct-2-en e - 3 - boronic acid (CAS No . 2170565 - 36 - 1) is a highly versatile compound with significant potential in various scientific and industrial applications . Its unique structural features , combined with its chemical reactivity , make it an attractive candidate for further research and development . Whether used as an intermediate in drug discovery , a building block for advanced materials , or a catalyst in synthetic chemistry , this compound continues to demonstrate its value and versatility .